Cas no 2209964-68-9 ((3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide)

• Product Name: (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide
• CAS No: 2209964-68-9
• MF: C₃H₇Br₃N₄
• MW: 338.8264772892
• MDL: MFCD31654389
• CID: 5213402
• Update Time: 2026-03-06

(3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• AT10928
• AT12178
• [(3-Bromo-1H-1,2,4-triazol-5-yl)methyl]amine dihydrobromide
• (3-BROMO-1H-1,2,4-TRIAZOL-5-YL)METHANAMINE DIHYDROBROMIDE
• (5-BROMO-1H-1,2,4-TRIAZOL-3-YL)METHANAMINE DIHYDROBROMIDE
• [(5-Bromo-1H-1,2,4-triazol-3-yl)methyl]amine hydrobromide
• (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide

• MDL： MFCD31654389
• Inchi： 1S/C3H5BrN4.2BrH/c4-3-6-2(1-5)7-8-3;;/h1,5H2,(H,6,7,8);2*1H
• InChI Key： LDEWROGZKIBCGO-UHFFFAOYSA-N
• SMILES： BrC1=NNC(CN)=N1.Br.Br

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77.7
• Topological Polar Surface Area: 67.6

Additional information on (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide

Comprehensive Overview of (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine Dihydrobromide (CAS No. 2209964-68-9)

(3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide (CAS No. 2209964-68-9) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This brominated triazole derivative is characterized by its unique molecular structure, featuring a 1,2,4-triazole core with a bromine substitution at the 3-position and an aminomethyl group at the 5-position. The compound's dihydrobromide salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in triazole-based compounds due to their diverse biological activities. Researchers are particularly focused on their potential applications in drug discovery, crop protection, and material science. The presence of both bromine and amine functional groups in 2209964-68-9 allows for versatile chemical modifications, enabling the development of novel heterocyclic frameworks. This aligns with current trends in green chemistry, where scientists seek efficient methods to synthesize complex molecules with minimal environmental impact.

From a synthetic perspective, CAS No. 2209964-68-9 serves as a key building block for N-heterocycle formation. Its reactivity profile enables cross-coupling reactions, nucleophilic substitutions, and cyclization processes, which are fundamental in constructing pharmacophores for medicinal chemistry. The compound's X-ray crystallography data reveals interesting intermolecular interactions, contributing to the understanding of solid-state chemistry principles. These properties make it relevant to ongoing discussions about crystal engineering and molecular design.

In the context of structure-activity relationships (SAR), the bromo-triazole moiety of (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide demonstrates significant potential. Computational chemistry studies suggest that its electronic configuration may influence bioavailability and target binding, topics frequently searched by researchers in cheminformatics and molecular modeling. The compound's logP and pKa values are subjects of interest for those developing QSAR models and ADMET predictions.

The analytical characterization of 2209964-68-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and elemental analysis. These methods ensure the compound's purity and identity, addressing common questions about quality control in fine chemical synthesis. Recent publications emphasize the importance of spectral data interpretation for such heterocyclic compounds, reflecting the scientific community's focus on analytical validation protocols.

Industrial applications of (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide are emerging in specialty chemicals production. Its role in creating functional materials with tailored properties connects to current investigations into smart coatings and advanced polymers. The compound's thermal stability, assessed through DSC and TGA analyses, makes it suitable for high-performance material development, a trending topic in materials science forums.

From a regulatory standpoint, proper handling of CAS No. 2209964-68-9 requires adherence to standard laboratory safety practices. While not classified as hazardous under current guidelines, researchers frequently search for information about chemical storage conditions and compatibility with other reagents. The compound's MSDS data provides essential guidance for its use in research and development environments.

The future research directions for this compound may include exploration of its catalytic applications and potential in asymmetric synthesis. With increasing interest in organocatalysts and ligand design, the 1,2,4-triazole scaffold presents opportunities for developing new chiral auxiliaries. These aspects resonate with contemporary discussions in organic methodology development and stereoselective synthesis.

In conclusion, (3-Bromo-1H-1,2,4-triazol-5-YL)methanamine dihydrobromide represents an important chemical entity with multifaceted applications. Its structural features and reactivity patterns position it as a valuable tool for addressing current challenges in molecular innovation. As research continues to uncover new possibilities for triazole chemistry, this compound will likely remain at the forefront of scientific discovery across multiple disciplines.